![molecular formula C21H30N4O2 B6116107 ethyl 4-[1-(1H-indol-3-ylmethyl)-3-piperidinyl]-1-piperazinecarboxylate](/img/structure/B6116107.png)
ethyl 4-[1-(1H-indol-3-ylmethyl)-3-piperidinyl]-1-piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[1-(1H-indol-3-ylmethyl)-3-piperidinyl]-1-piperazinecarboxylate, commonly known as EPPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPI is a piperazine derivative that has been studied for its pharmacological properties, including its potential use as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of EPPI is still being studied. However, it is believed that EPPI exerts its pharmacological effects by binding to specific receptors in the body, including the serotonin receptor and the dopamine receptor.
Biochemical and Physiological Effects:
EPPI has been shown to have various biochemical and physiological effects in the body. In pharmacology, EPPI has been shown to inhibit the growth of cancer cells and reduce inflammation. In addition, EPPI has also been shown to have anxiolytic and antipsychotic effects, making it a potential therapeutic agent for anxiety and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using EPPI in lab experiments is its potential as a therapeutic agent for various diseases. In addition, EPPI is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using EPPI in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on EPPI. One area of research is the optimization of EPPI as a therapeutic agent for various diseases. In addition, further studies are needed to fully understand the mechanism of action of EPPI and its potential applications in pharmacology. Furthermore, research is needed to investigate the potential side effects of EPPI and its safety for use in humans.
Conclusion:
In conclusion, EPPI is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPI has been studied for its pharmacological properties, including its potential use as a therapeutic agent for various diseases. Further research is needed to fully understand the mechanism of action of EPPI and its potential applications in pharmacology.
Synthesis Methods
The synthesis of EPPI involves a multi-step process that includes the reaction of piperazine with ethyl chloroformate, followed by the reaction of the resulting compound with indole-3-carboxaldehyde and piperidine. The final step involves the reaction of the resulting compound with piperazine to form EPPI.
Scientific Research Applications
EPPI has been studied for its potential applications in various fields of science. In pharmacology, EPPI has been investigated for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and schizophrenia. In addition, EPPI has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
ethyl 4-[1-(1H-indol-3-ylmethyl)piperidin-3-yl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N4O2/c1-2-27-21(26)25-12-10-24(11-13-25)18-6-5-9-23(16-18)15-17-14-22-20-8-4-3-7-19(17)20/h3-4,7-8,14,18,22H,2,5-6,9-13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUGSLUQOHSXIEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2CCCN(C2)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.